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Compound of Interest

Compound Name: NCT-503

Cat. No.: B609503

For researchers and drug development professionals, ensuring laboratory safety and proper
handling of investigational compounds is paramount. This guide provides essential safety and
logistical information for the phosphoglycerate dehydrogenase (PHGDH) inhibitor, NCT-503,
with a focus on operational procedures and disposal plans to foster a secure and efficient
research environment.

Immediate Safety Protocols and Personal Protective
Equipment (PPE)

When handling NCT-503, adherence to the following personal protective equipment (PPE)
guidelines is mandatory to minimize exposure and ensure personal safety. These
recommendations are derived from safety data sheets (SDS) provided by suppliers.

A Safety Data Sheet from MedchemExpress specifies that to handle NCT-503, one should
wear protective gloves, clothing, and eye and face protection[1]. In case of skin contact, the
area should be washed with plenty of soap and water[1]. If the substance gets in the eyes,
rinse cautiously with water for several minutes, removing contact lenses if possible[1]. Another
SDS from Cayman Chemical advises avoiding breathing dust, fumes, gas, mist, vapors, or
spray and recommends thorough washing after handling[2].
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Personal Protective
Equipment (PPE) for NCT- Specification Source
503

) Safety glasses with side-
Eye Protection ) MedchemExpress SDS[1]
shields or goggles.

) Appropriate chemical-resistant
Hand Protection MedchemExpress SDS
gloves.

) ] Laboratory coat, long-sleeved
Skin and Body Protection ) MedchemExpress SDS
shirt, and long pants.

A NIOSH-approved respirator
) ) is recommended if ventilation
Respiratory Protection o ] MedchemExpress SDS
is inadequate or for handling

large quantities.

Operational Handling and Storage

Proper operational procedures are critical for maintaining the integrity of NCT-503 and ensuring
the safety of laboratory personnel.

Handling:

e Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize
inhalation exposure.

o Aerosol and Dust Prevention: Avoid the formation of dust and aerosols during handling.
o Hygiene: Wash hands thoroughly after handling the compound.

Storage: NCT-503 is a solid powder and should be stored under specific conditions to ensure
its stability.
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Storage Conditions

R Temperature Duration Source

Powder -20°C 3years MedchemExpress
4°C 2 years MedchemExpress

In Solvent -80°C 2 years MedchemExpress
-20°C 1 year MedchemExpress

Disposal Plan

The disposal of NCT-503 and any contaminated materials must be conducted in accordance
with all applicable local, state, and federal regulations.

General Disposal Guidelines:
o Waste Characterization: Dispose of NCT-503 as a chemical waste.
o Containers: Use properly labeled, sealed containers for waste disposal.

o Consultation: Consult with your institution's environmental health and safety (EHS)
department for specific disposal protocols.

Experimental Protocols and Data

NCT-503 is an inhibitor of phosphoglycerate dehydrogenase (PHGDH), a key enzyme in the
serine biosynthesis pathway.

Solubility

Solvent Solubility Source
DMSO 50 mg/mL (122.41 mM) MedchemExpress
Ethanol 13.33 mg/mL (32.64 mM) MedchemExpress

Note: The MedchemExpress SDS suggests using ultrasonic treatment to aid in dissolution in
DMSO and notes that hygroscopic DMSO can impact solubility.
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In Vitro Cell-Based Assay Protocol

A general protocol for assessing the effect of NCT-503 on cell viability involves:

Cell Seeding: Plate cells in 96-well plates and allow them to attach.

Treatment: Treat the cells with varying concentrations of NCT-503.

Incubation: Incubate the cells for a specified period (e.g., four days).

Viability Assessment: Measure cell viability using a suitable assay, such as Cell Titer-Glo.

Signaling Pathway and Mechanism of Action

NCT-503 inhibits the enzymatic activity of PHGDH, which catalyzes the first and rate-limiting
step in the de novo serine synthesis pathway. This pathway is crucial for the proliferation of

certain cancer cells. By blocking PHGDH, NCT-503 depletes the intracellular pool of serine,

leading to reduced nucleotide and glutathione synthesis, and ultimately inhibiting cancer cell
growth.
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Caption: Mechanism of action of NCT-503 as a PHGDH inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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